Cas no 111735-81-0 (Cyclopropanecarboxylic acid, 1-cyano-2-(1-methylethyl)-, methyl ester, trans- (9CI))

• Product Name: Cyclopropanecarboxylic acid, 1-cyano-2-(1-methylethyl)-, methyl ester, trans- (9CI)
• CAS No: 111735-81-0
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 894464
• Update Time: 2025-04-19

Cyclopropanecarboxylic acid, 1-cyano-2-(1-methylethyl)-, methyl ester, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-cyano-2-(1-methylethyl)-, methyl ester, trans- (9CI)

• Inchi： 1S/C9H13NO2/c1-6(2)7-4-9(7,5-10)8(11)12-3/h6-7H,4H2,1-3H3/t7-,9-/m0/s1
• InChI Key： FYWPCWIURWMMFL-CBAPKCEASA-N
• SMILES： [C@]1(C#N)(C(OC)=O)C[C@H]1C(C)C

Computed Properties

• Exact Mass: 167.09469

Experimental Properties

• PSA: 50.09